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Compound of Interest

Compound Name: Dodecyl acetate

Cat. No.: B107313 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents are paramount to ensuring a secure laboratory environment and

regulatory compliance. Dodecyl acetate, a combustible liquid with long-lasting harmful effects

on aquatic life, requires careful management throughout its lifecycle.[1][2][3] This guide

provides essential, immediate safety and logistical information for its proper disposal.

Core Principle: Dodecyl acetate must be managed as hazardous waste.[1] Disposal must

always comply with local, state, and federal regulations.[1][2] It is the responsibility of the waste

generator to accurately classify the waste and ensure its proper disposal.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, it is crucial to work in a well-ventilated area,

preferably a chemical fume hood. Always wear appropriate Personal Protective Equipment

(PPE).

Eye Protection: Chemical safety goggles or glasses.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A fully buttoned laboratory coat.

Store dodecyl acetate in a cool, dry, well-ventilated area away from heat, ignition sources, and

incompatible materials such as strong acids and bases.[1][4][5]
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Step-by-Step Disposal Protocol
DO NOT dispose of dodecyl acetate down the drain or in regular trash.[4][6] This practice is

prohibited as it can lead to environmental harm and regulatory violations.[1][2]

1. Waste Collection:

Collect waste dodecyl acetate in its original container or a designated, chemically

compatible (glass or suitable plastic) waste container.[2][4]

Ensure the container is leak-proof and can be securely sealed.

Clearly label the container as "Hazardous Waste," with the full chemical name "Dodecyl
Acetate."

Do not mix dodecyl acetate with other waste streams unless compatibility has been

confirmed.[2] If mixed, the label must list all chemical components and their approximate

percentages.

2. Waste Storage:

Keep the sealed hazardous waste container in a designated, secondary containment tray

within a satellite accumulation area.

The storage location must be cool, dry, and away from heat or ignition sources.[4][5]

3. Final Disposal:

Arrange for the removal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) department or a licensed chemical waste disposal contractor.[7]

Provide a complete and accurate description of the waste for proper handling and disposal.

Spill Management Protocol
In the event of a spill, take the following immediate actions:

Alert Personnel: Notify colleagues and evacuate the immediate area.
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Control Ignition Sources: Eliminate all nearby sources of heat, sparks, and open flames.[4]

Ensure Ventilation: Ventilate the area of the spill.[4]

Containment: Prevent the spill from spreading or entering drains by using spill socks or

another containment method.[2][4]

Absorption: Cover and absorb the spill with a non-combustible, inert material such as

vermiculite, dry sand, or cat litter.[4]

Collection: Carefully scoop the absorbed material into a designated, sealable container for

hazardous waste.

Decontamination: Clean the spill area thoroughly.

Disposal: Label the container with the spill debris as hazardous waste and dispose of it

according to the protocol above.

Disposal of Empty Containers
Empty containers that previously held dodecyl acetate must be handled as hazardous waste

until properly decontaminated.[2][4] They can be triple-rinsed with a suitable solvent; the rinsate

must be collected and disposed of as hazardous chemical waste.[8] Once decontaminated, the

container may be recycled or disposed of according to institutional guidelines.

Quantitative Data for Dodecyl Acetate
The following table summarizes key physical properties of dodecyl acetate relevant to its safe

handling and storage.
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Property Value Source(s)

CAS Number 112-66-3 [1][2][4][5]

Molecular Formula C₁₄H₂₈O₂ [2][4][6]

Molecular Weight 228.37 g/mol [2][4][6]

Appearance Colorless liquid [6][7]

Boiling Point 150 °C @ 15 mmHg [3][4][7]

Flash Point 113 °C (235.4 °F) - closed cup [3]

Density 0.865 g/mL at 25 °C [3][4][5][6][7]
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Caption: Workflow for the proper disposal of dodecyl acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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